

ALRT1550: A Technical Guide to its Antiproliferative Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest				
Compound Name:	ALRT1550			
Cat. No.:	B1667003	Get Quote		

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the antiproliferative properties of **ALRT1550**, a potent and selective retinoic acid receptor (RAR) agonist. The information compiled herein is intended to serve as a valuable resource for researchers investigating the therapeutic potential of this compound in oncology. This document details the mechanism of action, quantitative data on its efficacy, and comprehensive experimental protocols for evaluating its effects.

Core Mechanism of Action: Selective RAR Agonism

ALRT1550 exerts its antiproliferative effects by selectively binding to and activating retinoic acid receptors (RARs), which are members of the nuclear receptor superfamily. RARs form heterodimers with retinoid X receptors (RXRs), and this complex then binds to specific DNA sequences known as retinoic acid response elements (RAREs) in the promoter regions of target genes. This binding modulates gene transcription, leading to the regulation of cellular processes critical to cancer progression, including proliferation, differentiation, and apoptosis.

ALRT1550 has demonstrated high-affinity binding to RARs with Kd values in the low nanomolar range (approximately 1-4 nM), while exhibiting significantly lower affinity for RXRs (Kd \approx 270–556 nM), highlighting its selectivity as an RAR agonist.

Quantitative Data on Antiproliferative Activity




The antiproliferative effects of **ALRT1550** have been quantified in several cancer cell lines. The available data on its inhibitory concentrations are summarized below.

Cell Line	Cancer Type	Parameter	Value	Reference
UMSCC-22B	Oral Squamous Carcinoma	IC50	0.22 ± 0.1 (SE) nM	[1][2]
SKOV-3	Ovarian Cancer	% Growth Inhibition (2.5 μΜ)	51%	[1]
SKOV-3	Ovarian Cancer	% Growth Inhibition (5 μM)	53%	[1]
SKOV-3	Ovarian Cancer	% Growth Inhibition (10 μΜ)	68%	[1]
2774	Ovarian Cancer	% Growth Inhibition (10 μΜ)	46%	[1]

Signaling Pathway and Experimental Workflow Visualizations

To elucidate the mechanism of action and experimental procedures, the following diagrams are provided in the DOT language.






Click to download full resolution via product page

Figure 1: ALRT1550 Signaling Pathway.





Click to download full resolution via product page



Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

- 1. Activity of ALRT 1550, a new retinoid, with interferon-gamma on ovarian cancer cell lines -PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. Assaying cell cycle status using flow cytometry PMC [pmc.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [ALRT1550: A Technical Guide to its Antiproliferative Properties]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1667003#alrt1550-antiproliferative-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry. Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com